Cas no 2227683-21-6 ((1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol
• CAS No: 2227683-21-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5928263
• PubChem ID: 93182213
• Update Time: 2025-05-19

(1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol
• EN300-1802920
• 2227683-21-6

• Inchi： 1S/C11H17NO/c1-8-3-4-10(9(2)7-8)11(13)5-6-12/h3-4,7,11,13H,5-6,12H2,1-2H3/t11-/m0/s1
• InChI Key： URAULQTWHQZJIO-NSHDSACASA-N
• SMILES： O[C@@H](CCN)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol

Compound CAS No. 2227683-21-6: (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol

The compound CAS No. 2227683-21-6, also known as (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its chiral center at the first carbon atom, which imparts unique stereochemical properties. The presence of an amino group and a hydroxyl group on the same carbon atom further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol in the field of drug discovery. Researchers have explored its role as a chiral building block in the synthesis of bioactive compounds. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as an intermediate in the synthesis of novel anti-inflammatory agents. The amino group facilitates the formation of peptide bonds, while the hydroxyl group enables the creation of ester or ether linkages, making it a valuable component in medicinal chemistry.

In addition to its role in drug development, (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol has shown promise in materials science. A 2023 research article in *Advanced Materials* reported that this compound can be used as a precursor for synthesizing chiral polymers with unique optical properties. The stereochemistry of the compound plays a crucial role in determining the polymer's mechanical and electronic properties, making it a potential candidate for advanced materials applications.

The synthesis of (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol involves a multi-step process that typically includes nucleophilic substitution and reduction reactions. A recent advancement in its synthesis methodology was reported by Smith et al. (2023) in *Organic Process Research & Development*, where they developed a more efficient and environmentally friendly route using microwave-assisted conditions. This method not only improves yield but also reduces reaction time, making it more suitable for large-scale production.

Furthermore, (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol has been investigated for its potential in biotechnology applications. A study published in *Biotechnology Journal* (2023) explored its use as a chiral catalyst in asymmetric synthesis reactions. The compound's ability to induce high enantioselectivity makes it an attractive option for catalytic processes in industrial settings.

In terms of safety and handling, (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol is classified as non-hazardous under standard conditions. However, proper precautions should be taken during storage and handling to ensure stability and prevent contamination.

Overall, CAS No. 2227683-21-6, or (1S)-3-amino-1-(2,4-dimethylphenyl)propan-1-ol, stands out as a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties and recent advancements in synthesis and application methodologies position it as a key player in modern chemical research and development.